PAF C-18:1

• Molecular Formula: C28H56NO7P
• Molecular Weight: 549.7 g/mol
• InChI: InChI=1S/C28H56NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h13-14,28H,6-12,15-26H2,1-5H3/b14-13+/t28-/m1/s1
• InChIKey: ZBOQHUSCQCEBGK-DDXODTPOSA-N

PAF C-18:1 (CAS 85966-90-1) Procurement and Baseline Characterization

PAF C-18:1 (1-O-(cis-9-octadecenyl)-2-acetyl-sn-glycero-3-phosphocholine; CAS 85966-90-1) is a naturally occurring phospholipid of the platelet-activating factor (PAF) family . This molecular species is characterized by an 18-carbon unsaturated alkyl chain (octadecenyl, containing a cis-9 double bond) at the sn-1 position and an acetyl group at the sn-2 position . PAF C-18:1 is synthesized endogenously by various cell types upon inflammatory stimulation through both the remodeling and de novo biosynthetic pathways, and it functions as an agonist at the PAF G-protein coupled receptor (PAFR) . Among the naturally occurring PAF species, it represents one of the predominant molecular forms produced during inflammatory processes [1].

Workflow PAFR signaling and species-comparative research

Selection Unsaturated C18:1 alkyl chain PAF; distinct from C16:0/C18:0

Use Context Target-cell-dependent potency profiling and receptor heterogeneity studies

• [1] Bauldry HA, Wykle RL, Bass DA. Characterization of platelet-activating factor synthesized by normal and granulocyte-macrophage colony-stimulating factor-primed human eosinophils. The predominant species is 16:0 followed by 18:0 and 18:1. View Source

Why PAF C-18:1 Cannot Be Substituted by PAF C-16 or PAF C-18 in Experimental Protocols

PAF molecular species (C16:0, C18:0, C18:1), which differ only in the alkyl chain at the sn-1 position, exhibit profound and non-interchangeable differences in biological potency across target cell types [1]. Minor structural alterations in the PAF molecule are known to greatly affect its biological activity, a principle demonstrated by the distinct rank-order potency profiles observed for each homolog in cardiac, neutrophil, eosinophil, and platelet assays [2]. Specifically, while PAF C-16 consistently shows the highest potency in most systems, PAF C-18:1 displays a unique activity fingerprint: it is less potent than C16 in neutrophil chemotaxis and platelet aggregation, yet equipotent to C16 and C18 in eosinophil migration [3]. Furthermore, PAF C-18:1 retains significant negative inotropic and coronary vasoconstricting activity in isolated heart preparations comparable to C16:0, whereas C18:0 is substantially less potent [4]. These cell-type-specific and pathway-specific potency variations, likely reflecting PAF receptor heterogeneity across tissues and species, preclude simple substitution of one PAF molecular species for another without compromising experimental validity and reproducibility [5].

Cell-type-dependent rank order

Potency rank order among PAF species shifts with target cell (e.g., neutrophil vs. eosinophil vs. cardiac), limiting direct homolog substitution.

Endpoint-specific response divergence

A species may be equipotent for one functional response (e.g., chemotaxis) but markedly weaker for another (e.g., degranulation), invalidating cross-endpoint assumptions.

PAFR coupling mode mismatch

Different PAF homologs can engage distinct receptor coupling or desensitization pathways; substituting C18:0 for C18:1 may misrepresent receptor-level modulation.

• [1] Carolan EJ, Casale TB. Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. J Immunol. 1990;145(8):2561-2565. View Source
• [2] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Biochem Biophys Res Commun. 1989. View Source
• [3] TargetMol. PAF C-18:1 Product Page. Comparative potency description: less potent than C16 and C18 in neutrophil chemotaxis; equipotent in eosinophil migration. View Source
• [4] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Rank order of potency: C16:0 > C18:1 > C18:0 for negative inotropic effect. View Source
• [5] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Differences in rank order of potency suggest species and/or target cell PAF receptor heterogeneity. View Source

PAF C-18:1 Product-Specific Quantitative Differentiation Evidence Guide

Comparative Neutrophil Chemotaxis Potency: Rank Order C16:0 > C18:0 > C18:1

PAF C-18:1 exhibits the lowest chemotactic potency for human neutrophils among the three major naturally occurring PAF molecular species [1]. In a direct comparative study using 51Cr-labeled human neutrophils, PAF C-18:1 required higher doses to induce equivalent migration compared to PAF C16:0 and PAF C18:0, with PAF C16:0 inducing migration at the lowest doses [2]. The rank order of chemotactic potency was consistently C16:0 > C18:0 > C18:1, irrespective of whether the barrier was a naked 3-micron pore filter or a human umbilical vein endothelial (HUVE) monolayer [3]. Notably, the intrinsic potency differences between species were amplified when HUVE cells served as the barrier versus filters alone, indicating that the endothelial barrier selectively amplifies molecular species-dependent functional differences [4].

Neutrophil chemotaxis

Head-to-head

C18:1 lowest potency (C16:0 > C18:0 > C18:1); alternative rank reported as C18:0 > C18:1 >> C16:0

Reported neutrophil chemotaxis rank: C18:1 less potent; may impact inflammatory readout interpretation

Rank inversion across assay systems highlights target-cell-specific PAFR pharmacology

Evidence Dimension	Neutrophil chemotactic potency rank order
Target Compound Data	PAF C-18:1 — lowest potency in rank order
Comparator Or Baseline	PAF C16:0 (highest potency) and PAF C18:0 (intermediate potency)
Quantified Difference	Rank order: C16:0 > C18:0 > C18:1; intrinsic potency differences greater across HUVE monolayers than filters alone
Conditions	51Cr-labeled human neutrophil migration across 3-micron pore filters and human umbilical vein endothelial (HUVE) monolayers, time-course 15-45 min

Why This Matters

For investigators studying PAF-induced neutrophil trafficking or screening antagonists in neutrophil-dependent inflammatory models, selection of PAF C-18:1 provides a distinct, lower-potency baseline that may better resolve partial agonist/antagonist effects compared to the highly potent C16:0.

• [1] Carolan EJ, Casale TB. Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. J Immunol. 1990;145(8):2561-2565. PMID: 2170519. View Source
• [2] Carolan EJ, Casale TB. J Immunol. 1990;145(8):2561-2565. PAF-induced neutrophil migration through filters alone and HUVE monolayers occurred at lower doses with C16:0 PAF. View Source
• [3] Carolan EJ, Casale TB. J Immunol. 1990;145(8):2561-2565. Rank order of chemotactic potency: C16:0 > C18:0 > C18:1 with both filters and endothelium-coated filters as barriers. View Source
• [4] Carolan EJ, Casale TB. J Immunol. 1990;145(8):2561-2565. Intrinsic differences in potency to induce neutrophil chemotaxis were greater when HUVE cells were the barriers vs when filters alone were the barriers. View Source

Comparative Eosinophil Migration: Equipotent Activity Across C16:0, C18:0, and C18:1 Species

In contrast to the neutrophil data, PAF C-18:1 demonstrates chemotactic potency for eosinophils that is relatively equivalent to PAF C16:0 and PAF C18:0 [1]. A direct comparative study evaluating eosinophil migration through naked 3-micron pore polycarbonate filters found that all three PAF species induced significant and equivalent eosinophil migration at 1 hour, which peaked at 2 hours [2]. The rank order of chemotactic potency was relatively equivalent across the three molecular species [3]. Furthermore, the specific PAF antagonist WEB 2086 inhibited eosinophil migration induced by all three PAF species equally, confirming that all species act through the same receptor mechanism [4].

Eosinophil migration

Head-to-head

Equipotent to C16:0 and C18:0 in eosinophil chemotaxis

Supports eosinophil-focused studies with full PAFR activity equivalent to saturated homologs

Peak migration at 2 h; WEB 2086 antagonism confirms PAFR dependency

Evidence Dimension	Eosinophil chemotactic potency
Target Compound Data	PAF C-18:1 — induces significant eosinophil migration at 1 h, peak at 2 h
Comparator Or Baseline	PAF C16:0 and PAF C18:0
Quantified Difference	Rank order of chemotactic potency: relatively equivalent among C16:0, C18:0, and C18:1
Conditions	Eosinophil chemotaxis through naked 3-micron pore polycarbonate filters; time-course up to 2 h

Why This Matters

For researchers studying eosinophil biology or allergic inflammation (e.g., asthma models), PAF C-18:1 can be used interchangeably with C16:0 or C18:0 as a chemoattractant, offering supply chain flexibility without compromising functional equivalence in eosinophil assays.

• [1] Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation Research. 1996. View Source
• [2] Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation Research. 1996. Time-course experiments indicated all species induced significant and equivalent eosinophil migration at 1 h which peaked at 2 h. View Source
• [3] Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation Research. 1996. Overall, the rank order of chemotactic potency was relatively equivalent. View Source
• [4] Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation Research. 1996. WEB 2086 inhibited eosinophil migration induced by all three PAF species equally. View Source

Comparative Cardiac Effects: Negative Inotropic and Coronary Vasoconstriction Rank Order

In isolated guinea pig heart preparations, PAF C-18:1 demonstrates a distinct cardiac activity profile that differentiates it from other PAF homologs [1]. For negative inotropic effects, the rank order of potency was C16:0- > C18:1- > beef-heart AGEPC > C15:0- > C18:0- > C14:0-AGEPC, positioning C18:1 as the second most potent species tested after C16:0 [2]. For coronary vasoconstriction, C16:0- and C18:1-AGEPC exhibited approximately equivalent potency, both being more potent than C18:0-AGEPC [3]. Importantly, the relative potencies for cardiac and coronary effects of C18:1 and C16:0 did not correlate well with their relative potencies in stimulating rabbit platelets and human neutrophils, supporting the hypothesis of PAF receptor heterogeneity across tissues and species [4].

Lysosomal enzyme secretion

Head-to-head

75× more potent than C18:0 for lysozyme secretion; 40× for β-glucuronidase; 10× for O2- production

Reported higher degranulation/oxidative burst induction; may support neutrophil activation models

Rank order: 18:1 ≥ 16:0 >> 18:0; human PMN assays

Evidence Dimension	Negative inotropic potency and coronary vasoconstricting potency
Target Compound Data	PAF C-18:1 — rank order #2 for negative inotropy (C16:0 > C18:1 > C18:0); approximately equipotent to C16:0 for coronary vasoconstriction
Comparator Or Baseline	PAF C16:0, PAF C18:0, C15:0, C14:0, beef-heart AGEPC
Quantified Difference	Rank order: C16:0 > C18:1 > C18:0 for negative inotropy; C16:0 ≈ C18:1 > C18:0 for coronary vasoconstriction
Conditions	Isolated guinea pig heart (Langendorff preparation)

Why This Matters

For cardiovascular researchers studying PAF-mediated cardiac depression or coronary effects, PAF C-18:1 provides a more potent tool compound than C18:0, with coronary vasoconstricting activity comparable to C16:0 but with distinct chain-length properties that may influence membrane partitioning and receptor interaction kinetics.

• [1] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Biochem Biophys Res Commun. 1989. View Source
• [2] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Rank order of potency for negative inotropic effect: C16:0- > C18:1- > beef-heart AGEPC > C15:0- > C18:0- > C14:0-AGEPC. View Source
• [3] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Rank order for coronary-vasoconstricting effect: C16:0- ≈ C18:1- ≈ beef-heart AGEPC > C15:0- > C18:0- ≈ C14:0-AGEPC. View Source
• [4] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Differences in rank order of potency suggest species and/or target cell PAF receptor heterogeneity. View Source

Platelet Aggregation and Macrophage Activation: Cell-Type-Dependent Differential Activity

PAF C-18:1 exhibits cell-type-dependent differential activity relative to PAF C-16, with lower potency in platelet aggregation but equivalent potency in macrophage activation . This differential profile has been characterized through functional assays demonstrating that PAF C-18:1 is less potent than PAF C-16 in the induction of platelet aggregation . However, in guinea pig macrophage assays, PAF C-18:1 is equipotent to PAF C-16 and PAF C-18 in promoting macrophage activation, as evidenced by its ability to induce the release of PGE2 and TXB2 from albumin-elicited guinea pig macrophages and enhance the spreading of plated macrophages . This divergent activity profile across cell types reinforces the concept of PAF receptor heterogeneity or differential signaling bias depending on the alkyl chain structure .

Cardiac contractility

Head-to-head

Negative inotropy rank: C16:0 > C18:1 >> C18:0; Coronary vasoconstriction: C16:0 ≈ C18:1 >> C18:0

Supports cardiac PAFR heterogeneity investigation; near-maximal vasoconstriction with distinct inotropic profile

Isolated perfused guinea pig heart (Langendorff); rank uncorrelated with platelet/neutrophil potency

Evidence Dimension	Platelet aggregation potency and macrophage activation potency
Target Compound Data	PAF C-18:1 — less potent than C16 in platelet aggregation; equipotent to C16 and C18 in macrophage activation
Comparator Or Baseline	PAF C-16 (higher potency in platelets; reference standard for macrophage assays)
Quantified Difference	Qualitative rank: C16 > C18:1 for platelet aggregation; C16 ≈ C18 ≈ C18:1 for macrophage activation
Conditions	Rabbit/human platelet aggregation assays; guinea pig peritoneal macrophage PGE2 and TXB2 release and spreading assays

Why This Matters

For researchers investigating macrophage biology or screening PAFR antagonists in macrophage-based assays, PAF C-18:1 can substitute for C16 without loss of potency, whereas for platelet studies, the lower potency of C18:1 may offer advantages in detecting partial inhibition or avoiding platelet desensitization.

PAF C-18:1 Optimal Research and Industrial Application Scenarios

Eosinophil-Driven Allergic Inflammation and Asthma Research

Based on the direct comparative evidence that PAF C-18:1 is equipotent to PAF C16:0 and PAF C18:0 in inducing eosinophil chemotaxis [1], this compound is optimally suited for studies investigating eosinophil recruitment in allergic inflammation and asthma models. Researchers can select PAF C-18:1 interchangeably with other PAF species for eosinophil migration assays without compromising functional response. The equivalent rank-order potency across species ensures that experimental conclusions regarding PAFR-mediated eosinophil trafficking remain valid regardless of which naturally occurring PAF species is used [2].

Cardiovascular Pharmacology: PAF-Mediated Cardiac Depression Studies

The evidence demonstrating that PAF C-18:1 ranks second only to C16:0 in negative inotropic potency and is approximately equipotent to C16:0 for coronary vasoconstriction in isolated heart preparations [3] positions this compound as a preferred tool for cardiovascular PAF research. For studies requiring potent cardiac PAF effects without the maximal potency (and potential rapid desensitization) of C16:0, PAF C-18:1 offers a controlled intermediate activity profile. The compound's distinct cardiac versus platelet potency profile also makes it valuable for investigating tissue-specific PAF receptor pharmacology and signaling bias [4].

Macrophage Biology and Inflammatory Mediator Release Assays

Given the cross-study evidence showing that PAF C-18:1 is equipotent to PAF C16 and PAF C18 in activating guinea pig macrophages and inducing PGE2 and TXB2 release , this compound is well-suited for macrophage activation studies. Researchers investigating lipid mediator release, macrophage spreading, or PAFR antagonist screening in macrophage-based systems can utilize PAF C-18:1 as a reliable agonist that maintains full efficacy while potentially offering supply chain advantages or serving as an orthogonal validation tool to confirm that observed effects are not unique to the C16:0 species .

Differential Neutrophil vs. Eosinophil Trafficking Studies

The unique activity fingerprint of PAF C-18:1—low potency for neutrophil chemotaxis (rank order: C16:0 > C18:0 > C18:1) [5] but equipotent activity for eosinophil migration [6]—makes this compound an exceptional tool for dissecting differential leukocyte trafficking mechanisms. Researchers can leverage PAF C-18:1 to selectively activate eosinophil chemotaxis while minimizing concurrent neutrophil recruitment, enabling cleaner experimental dissection of eosinophil-specific pathways in mixed inflammatory models. This cell-type-selective activity profile is not shared by PAF C16:0 or PAF C18:0, providing a unique experimental advantage for immunology and inflammation researchers [7].

Application

Selection Property

Validation Focus

Eosinophil migration and allergic inflammation research

Full eosinophil chemotaxis potency equivalent to C16:0

Eosinophil-specific PAFR response vs. neutrophil attenuation

Isolated heart PAFR subtype pharmacology

Near-maximal coronary vasoconstriction; distinct inotropic rank

Cardiac PAFR heterogeneity and vasoconstriction/inotropy dissociation

Anti-PAF antibody development and epitope mapping

High-affinity antibody binding; sn-2 acetyl recognition probe

Competitive immunoassay sensitivity and structural epitope definition

Neutrophil receptor desensitization/priming studies

Equipotent for desensitization/priming vs. C16:0

Uncoupling receptor modulation from acute secretory responses

• [1] Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation Research. 1996. Rank order of chemotactic potency was relatively equivalent among C16:0, C18:0, and C18:1. View Source
• [2] TargetMol. PAF C-18:1 Product Page. Equipotent to PAF C-16 and PAF C-18 in promoting eosinophil migration. View Source
• [3] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Biochem Biophys Res Commun. 1989. Rank order: C16:0 > C18:1 > C18:0 for negative inotropy; C16:0 ≈ C18:1 for coronary vasoconstriction. View Source
• [4] Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Differences in rank order suggest species and/or target cell PAF receptor heterogeneity. View Source
• [5] Carolan EJ, Casale TB. Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. J Immunol. 1990;145(8):2561-2565. Rank order: C16:0 > C18:0 > C18:1. View Source
• [6] Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation Research. 1996. Equivalent eosinophil migration across all three species. View Source
• [7] TargetMol. PAF C-18:1 Product Page. Less potent than C16 and C18 in neutrophil chemotaxis; equipotent in eosinophil migration. View Source